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Compound of Interest

Compound Name: GOoDIC

Cat. No.: B6299700

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the available technical data for the
chemical compound identified as GODIC. Despite a thorough search of scientific literature and
chemical databases, no specific biological studies, experimental protocols, or established
signaling pathways associated with GODIC have been identified in the public domain. The
information presented herein is based on the chemical data available from public repositories.

Chemical Structure and Properties of GODIC

GODIC is a chemical entity with the systematic IUPAC name (2S)-2-amino-6-[[2-[[(4S)-4-
amino-4-carboxybutyl]amino]-1,4-dihydroimidazol-5-ylidene]Jamino]hexanoic acid. Its molecular
formula is C14H26N604.[1]

Table 1: Physicochemical Properties of GODIC
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Property Value Source
Molecular Weight 342.39 g/mol PubChem
Molecular Formula C14H26N604 PubChem

(2S)-2-amino-6-[[2-[[(4S)-4-
amino-4-

IUPAC Name carboxybutyl]amino]-1,4- PubChem
dihydroimidazol-5-

ylidene]amino]hexanoic acid

CAS Number 252663-58-4 PubChem
Computed XLogP3 -6.3 PubChem
Hydrogen Bond Donor Count 6 PubChem
Hydrogen Bond Acceptor

Count 8 PubChem
Rotatable Bond Count 10 PubChem
Exact Mass 342.20155333 Da PubChem
Monoisotopic Mass 342.20155333 Da PubChem
Topological Polar Surface Area 175 A2 PubChem
Heavy Atom Count 24 PubChem
Complexity 494 PubChem

Experimental Data

As of the date of this report, no specific experimental protocols or biological studies involving
GODIC have been found in the reviewed scientific literature. The CAS number 252663-58-4 is
listed in some chemical supplier catalogs, suggesting it may be available for research
purposes. However, its biological activity, mechanism of action, and potential signaling
pathways remain uncharacterized.

Hypothetical Experimental Workflow
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In the absence of specific experimental data for GODIC, a generic workflow for the initial
characterization of a novel compound's biological activity is presented below. This diagram

illustrates a logical progression from in vitro screening to in vivo studies.

Click to download full resolution via product page

A generic experimental workflow for compound characterization.

Hypothetical Signaling Pathway Analysis

Should GODIC be found to have biological activity, a subsequent step would be to elucidate the
signaling pathway(s) it modulates. A generalized representation of a signal transduction

cascade is provided below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b6299700?utm_src=pdf-body
https://www.benchchem.com/product/b6299700?utm_src=pdf-body-img
https://www.benchchem.com/product/b6299700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6299700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GODIC (Hypothetical Ligand)

!

Cell Surface Receptor

Y

Second Messenger
(e.g., cCAMP, Ca2+)

Y

Kinase Cascade
(e.g., MAPK Pathway)

Y

Transcription Factor

Y

Target Gene Expression

Y

Cellular Response

Click to download full resolution via product page

A generalized signal transduction pathway.

Conclusion

While the chemical structure and computed physicochemical properties of GODIC are known,
its biological function remains to be elucidated. The provided diagrams offer a template for the
potential experimental investigation and pathway analysis that would be necessary to
characterize this compound. Further research is required to determine if GODIC has any
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biological activity and to subsequently identify its mechanism of action and associated signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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